quinolin-3-ylcarbamic acid tert-butyl ester
Cat. No. B8738396
M. Wt: 244.29 g/mol
InChI Key: FIRPDHLWHJGBJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08716285B2
Procedure details
To a solution of XXII (6.0 g, 24.56 mmol) in 150 mL of MeOH was added acetic acid (18 mL). The mixture was bubbled with argon for 15 min, then palladium hydroxide (20% palladium on carbon, 1.2 g) was added to the flask. The resulting suspension was subjected to hydrogenation under 45 psi for 16 h before filtered. The filtrate was concentrated and the residue was dissolved in CH2Cl2. The resulting CH2Cl2 solution was washed with saturated NaHCO3, dried over Na2SO4 and concentrated. The residue was purified through silica gel to give (1,2,3,4-tetrahydro-quinoline-3-yl)-carbamic acid tert-butyl ester XXIII (4.2 g, 68%).
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6](=[O:18])[NH:7][C:8]1[CH:9]=[N:10][C:11]2[C:16]([CH:17]=1)=[CH:15][CH:14]=[CH:13][CH:12]=2)([CH3:4])([CH3:3])[CH3:2].C(O)(=O)C>CO>[C:1]([O:5][C:6](=[O:18])[NH:7][CH:8]1[CH2:17][C:16]2[C:11](=[CH:12][CH:13]=[CH:14][CH:15]=2)[NH:10][CH2:9]1)([CH3:4])([CH3:2])[CH3:3]
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Inputs
Step One
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Name
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|
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Quantity
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6 g
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NC=1C=NC2=CC=CC=C2C1)=O
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Name
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Quantity
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18 mL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The mixture was bubbled with argon for 15 min
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|
Duration
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15 min
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ADDITION
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Type
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ADDITION
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Details
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palladium hydroxide (20% palladium on carbon, 1.2 g) was added to the flask
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FILTRATION
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Type
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FILTRATION
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Details
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before filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in CH2Cl2
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WASH
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Type
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WASH
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Details
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The resulting CH2Cl2 solution was washed with saturated NaHCO3
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified through silica gel
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(NC1CNC2=CC=CC=C2C1)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.2 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
